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Compound of Interest

Compound Name: MY-875

Cat. No.: B14858209

Initial investigations into the applications of a compound designated as "MY-875" within the
field of neuroscience research have yielded no specific compound under this name. Extensive
searches across scientific databases and research articles did not identify a molecule or drug
candidate with the "MY-875" identifier being investigated for neurological disorders such as
Alzheimer's disease, Parkinson's disease, or ischemic stroke.

It is important to note that the designation "875" is commonly associated with a specific dosage
of the antibiotic Amoxicillin, which is frequently prescribed as 875 mg tablets, often in
combination with clavulanic acid. However, this medication is an antimicrobial agent and is not
under investigation for direct therapeutic applications in the primary treatment of
neurodegenerative or cerebrovascular diseases.

Given the absence of "MY-875" in the context of neuroscience research, it is possible that the
user may be referring to a compound with a different name or an internal, non-public
designation. Researchers, scientists, and drug development professionals are encouraged to
verify the specific chemical name, CAS number, or any alternative identifiers for the compound
of interest to obtain accurate and relevant information.

Without a specific, identifiable compound, it is not possible to provide detailed application
notes, experimental protocols, quantitative data, or signaling pathway diagrams as requested.
Should a valid alternative name for "MY-875" be identified, a comprehensive report on its
applications in neuroscience research can be compiled. This would include a thorough
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literature review to gather data on its mechanism of action, preclinical and clinical findings, and
established experimental protocols.

For researchers seeking information on therapeutic agents in neuroscience, it is recommended
to utilize established chemical and pharmacological databases such as PubChem, DrugBank,
or Scopus, using precise chemical identifiers to ensure the accuracy of the retrieved
information.

 To cite this document: BenchChem. [Unraveling the Identity of MY-875 in Neuroscience
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14858209#applications-of-my-875-in-neuroscience-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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